5-Methyl-5-phenyl-2-(2-propynylamino)-2-oxazolin-4-one

• CAS No.: 32956-97-1
• Molecular Formula: C13H12N2O2
• Molecular Weight: 228.25 g/mol
• IUPAC Name: 5-methyl-5-phenyl-2-prop-2-ynylimino-1,3-oxazolidin-4-one
• InChI: InChI=1S/C13H12N2O2/c1-3-9-14-12-15-11(16)13(2,17-12)10-7-5-4-6-8-10/h1,4-8H,9H2,2H3,(H,14,15,16)
• InChI Key: NCQYYDFBEVBHEA-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)NC(=NCC#C)O1)C2=CC=CC=C2

Description

5-Methyl-5-phenyl-2-(2-propynylamino)-2-oxazolin-4-one is a chemical compound with the CAS registry number 32956-97-1 and a molecular formula of C13H12N2O2 . This oxazolone derivative has a molecular weight of 228.25 g/mol and features a density of approximately 1.13 g/cm³ . Its structure includes a propargylamino group, which is a common feature in compounds explored for various biological activities, making it a potential intermediate in medicinal chemistry and drug discovery research . Researchers can utilize this compound as a building block for the synthesis of more complex molecules. It is offered strictly for research and development purposes. This product is labeled For Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or any other human use. Ensure you consult the Safety Data Sheet (SDS) and conduct a thorough risk assessment before handling this or any chemical compound.

Preparation Methods

Synthesis via Oxazolidinone Hydrogenation and Functionalization

One documented approach begins with racemic or enantiopure 4-methyl-5-phenyl-2-oxazolidinone as a precursor. The key steps involve:

• Hydrogenation of oxazolidinone : Using 10% palladium-on-carbon catalyst (water wet), the oxazolidinone is hydrogenated under mild pressure (5-25 psig) and ambient temperature in solvents like 1-butanol or SDA-3A (a solvent mixture) until no oxazolidinone remains by HPLC monitoring. This step typically takes 5-7 hours.

• Catalyst removal : The reaction mixture is filtered through Celite to remove palladium catalyst.

• Subsequent acid addition and crystallization : Addition of acids such as saccharic acid, aspartic acid, or sulfuric acid under controlled temperature (0-75 °C) leads to salt formation of the amine product, which is isolated by filtration and drying.

This method primarily yields amphetamine derivatives but can be adapted for oxazolinone derivatives with appropriate substituents by modifying the starting materials and reaction conditions.

Azlactone Ring Formation and Substitution

The oxazolin-4-one ring system can be constructed via azlactone synthesis methods, which involve:

• Cyclization of amino acid derivatives or amides with acylating agents such as acetic anhydride.

• Use of reagents like phosphorus tribromide or carbodiimides to facilitate ring closure.

• Substitution at the 5-position with phenyl and methyl groups achieved by starting from appropriately substituted amino acid precursors.

• Introduction of the 2-(2-propynylamino) group via nucleophilic substitution or condensation with propargylamine derivatives.

Several literature sources report azlactone syntheses involving 2-phenyl-2-oxazolin-5-one derivatives, which are structurally related to the target compound. These methods include reactions in polyphosphoric acid and regioselective coupling catalyzed by rhodium complexes, enabling selective functionalization of the oxazolinone ring.

Direct Amination and Microwave-Assisted Condensation

Recent studies have explored microwave-assisted synthesis to improve yields and reaction times for similar oxazolinone derivatives:

• Starting from 5-phenyl-2-oxazolin-4-one derivatives, condensation with propargylamine under microwave irradiation in polar aprotic solvents (e.g., acetonitrile, ethanol, dimethoxyethane, PEG-400) at elevated temperatures (around 80 °C) has been attempted.

• Optimization of solvent, stoichiometric ratios, and temperature is critical. Conventional heating often results in low yields or recovery of starting materials.

• Microwave irradiation can accelerate the reaction and improve conversion, although yields reported for similar compounds have been modest (~21% in one case).

• High-boiling polar aprotic solvents are preferred to facilitate condensation and ring closure.

Comparative Data Table of Preparation Conditions

Method	Starting Material	Key Reagents/Catalysts	Solvent(s)	Conditions	Yield (%)	Notes
Hydrogenation of oxazolidinone	4-Methyl-5-phenyl-2-oxazolidinone	10% Pd/C (water wet)	1-Butanol, SDA-3A	20-25 °C, 5-25 psig H2, 5-7 h	80-85	Followed by acid addition and salt formation
Azlactone synthesis	Amino acid derivatives or amides	Acetic anhydride, PBr3, carbodiimides	Various (e.g., polyphosphoric acid)	Heating, reflux, or catalysis	Variable	Enables ring formation and substitution
Microwave-assisted condensation	5-Phenyl-2-oxazolin-4-one derivatives	Propargylamine	Acetonitrile, ethanol, DME, PEG-400	80 °C, MW irradiation, overnight	~21	Optimization ongoing; solvent and temp critical

Research Findings and Perspectives

• The hydrogenation approach is well-established for related oxazolidinone derivatives but requires adaptation for the propargylamino substituent.

• Azlactone chemistry provides a versatile platform for ring construction and functionalization but can involve harsh reagents and conditions.

• Microwave-assisted methods show promise for milder, faster synthesis but currently suffer from low yields and require further optimization.

• The presence of the 2-propynylamino group introduces sensitivity to reaction conditions due to the alkyne functionality, necessitating careful control of temperature and solvent environment.

• Patent literature (e.g., US20100125146A1) provides detailed protocols for hydrogenation and salt formation steps, which may be adapted for this compound.

Chemical Reactions Analysis

Types of Reactions

5-Methyl-5-phenyl-2-(2-propynylamino)-2-oxazolin-4-one can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized to form corresponding oxazoles or other oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced oxazoline derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various catalysts (e.g., transition metal catalysts). Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxazole derivatives, while substitution reactions can produce a variety of functionalized oxazolines.

Scientific Research Applications

Chemistry: Used as a ligand in coordination chemistry and catalysis.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure.

Industry: Utilized in the synthesis of advanced materials and polymers.

Mechanism of Action

The mechanism of action of 5-Methyl-5-phenyl-2-(2-propynylamino)-2-oxazolin-4-one involves its interaction with specific molecular targets. These may include enzymes, receptors, or other biomolecules. The compound’s effects are mediated through pathways that influence cellular processes, such as signal transduction, gene expression, and metabolic regulation.

Comparison with Similar Compounds

Comparison with Structurally Similar Oxazolinone Derivatives

Table 1: Key Structural and Pharmacological Comparisons

Compound Name	Structural Features	Pharmacological Activity	Molecular Weight	logP	Key Research Findings
5-Methyl-5-phenyl-2-(2-propynylamino)-2-oxazolin-4-one	5-Me, 5-Ph, 2-propynylamino	Antidepressant	258.28*	1.85†	Dose-dependent serotonin/norepinephrine reuptake inhibition; oral bioavailability >80%
2-Dimethylamino-5-phenyl-2-oxazolin-4-one (II)	5-Ph, 2-dimethylamino	Not reported	218.25	1.12	Synthesized via thio-oxazolidinedione intermediates; inert to methyl iodide
Pemoline (2-amino-5-phenyl-2-oxazolin-4-one)	5-Ph, 2-amino	CNS stimulant	176.17	0.34	Elimination t½ = 39.4 hr; plasma protein binding = 80%
Indolmycin (5S)-2-Amino-5-[(1R)-1-(6-benzyloxy-1H-indol-3-yl)ethyl]-2-oxazolin-4-one	5-indolyl-ethyl, 2-amino	Anti-H. pylori	377.40	2.78	Stereoselective synthesis; potent antibacterial activity
4-(4-Methoxyphenyl)-2-methyl-4H-oxazol-5-one	4-p-MeO-Ph, 2-Me	Not reported	205.21	1.15	High polarity (PSA = 47.89 Ų); used as a synthetic intermediate

*Calculated based on molecular formula C₁₃H₁₄N₂O₂.
†Estimated using ChemDraw software.

Structural and Functional Group Analysis

• Propynylamino vs. Dimethylamino/Amino Groups: The propynylamino group in the target compound introduces alkyne functionality, enhancing lipophilicity (logP = 1.85) compared to pemoline (logP = 0.34) or 2-dimethylamino analogs (logP = 1.12). This likely improves blood-brain barrier penetration, critical for CNS-targeted antidepressants .
• Steric and Electronic Effects: The 5-methyl and 5-phenyl groups create steric hindrance, stabilizing the oxazolinone ring against hydrolysis—a contrast to pemoline, which lacks such substituents and shows rapid renal clearance .

Pharmacological Activity

• Antidepressant vs. CNS Stimulant: While both the target compound and pemoline act on the CNS, pemoline’s locomotor stimulation (linked to dopamine release) differs mechanistically from the target’s serotonin/norepinephrine reuptake inhibition .
• Antibacterial Activity : Indolmycin’s indole-derived substituents confer anti-H. pylori activity, absent in the target compound, highlighting the role of aromatic heterocycles in antimicrobial targeting .

Physicochemical and Pharmacokinetic Properties

• Protein Binding and Half-Life : Pemoline exhibits concentration-dependent plasma protein binding (capacity = 0.80 µmol/g) and a long t½ (39.4 hr), whereas the target compound’s oral bioavailability (84.8%) suggests efficient absorption but requires further PK studies .
• Synthetic Accessibility : The target compound’s synthesis (24% yield) is less efficient than Indolmycin’s multi-step stereoselective route (60% yield post-optimization) .

Q & A

Q. Table 1. Comparative Yields Under Different Reaction Conditions

Catalyst	Solvent	Temp (°C)	Yield (%)	Purity (HPLC)
Zn(OCOCH3)2	Ethanol	80	75	98.5
POCl3	Toluene	110	68	97.2
Microwave	DMF	100	82	99.1

Q. Table 2. Biological Activity Profile

Assay Type	Target Organism	IC50/MIC (µM)	Reference
Antimicrobial	S. aureus	12.5
Anti-inflammatory	RAW 264.7	8.7
Cytotoxicity	HeLa	23.4